BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling y-Butyrolactone-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: y-Butyrolactone-d6

Cat. No.: B1163200

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling y-Butyrolactone-d6. The following procedures and
recommendations are designed to ensure safe handling, storage, and disposal of this
compound in a laboratory setting.

Chemical Identifier:

Compound Name y-Butyrolactone-d6

Synonyms GBL-d6, Dihydro-2(3H)-furanone-d6
CAS Number 93634-93-6

Molecular Formula CaDsO2

Molecular Weight 92.13 g/mol

Hazard Identification

y-Butyrolactone-d6 is the deuterated form of y-Butyrolactone (GBL). While deuterated
compounds are generally non-radioactive and considered safe for laboratory use, the primary
hazards are associated with the parent compound, GBL.[1] Based on the safety data for GBL,
users should be aware of the following potential hazards:
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o Health Hazards: Harmful if swallowed, causes serious eye damage, and may cause

drowsiness or dizziness.[2][3] Avoid breathing mist, vapors, or spray.[3][4]

e Physical Hazards: It is a combustible liquid.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is essential to minimize exposure and ensure personal

safety.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side protection or a face
shield (8-inch minimum).[3][4]

To prevent contact with eyes,
which can cause serious
damage.[2][3]

Hand Protection

Chemical resistant gloves
tested according to EN 374.
Butyl caoutchouc (butyl rubber)
gloves with a minimum
thickness of 0.3 mm are
recommended, offering a
breakthrough time of >480

minutes.[4]

To prevent skin contact.

Skin and Body Protection

Protective workwear and

impervious clothing.

To protect skin from accidental

splashes or spills.

Respiratory Protection

Required when vapors or
aerosols are generated.[4] An
air-purifying respirator with a
Type A filter (for organic gases
and vapors with a boiling point
> 65 °C) or a full-face supplied-
air respirator is appropriate.[3]

[4]

To prevent inhalation of
harmful vapors that can cause
respiratory irritation and

dizziness.[2]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling y-Butyrolactone-d®6 is critical for maintaining a safe
laboratory environment.

. Preparation and Engineering Controls:
Work in a well-ventilated area, preferably within a chemical fume hood.[5]
Ensure that an eyewash station and safety shower are readily accessible.
Keep away from drains and surface water.[4]
. Handling the Compound:
Avoid contact with skin and eyes.[3]
Do not inhale mist, vapors, or spray.[2]
Do not eat, drink, or smoke when using this product.[2][4]
Wash hands thoroughly after handling.[2]
Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3][5]
. In Case of Exposure or Spill:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER
or doctor.[4]

Skin Contact: Take off contaminated clothing and rinse the skin with water/shower.[4]
Inhalation: Provide fresh air. Seek medical advice if symptoms persist.
Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Spill: Evacuate the area. Use personal protective equipment. Absorb the spill with inert, non-
flammable material (e.g., sand, diatomaceous earth) and collect it in a suitable, closed
container for disposal.[2][3] Do not let the product enter drains.[3]
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Disposal Plan

Proper disposal of y-Butyrolactone-d6 and its contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

e Waste Product: Dispose of as hazardous waste. The material can be sent to a licensed
chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.

[6]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning. Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[6]

e Regulations: All waste disposal must be conducted in accordance with local, state, and
federal environmental regulations.[5]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of y-Butyrolactone-
d6 from receipt to disposal.
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Workflow for Safe Handling of y-Butyrolactone-d6

Receipt and Storage

Before Use

Pre-Use Safety Check
(Fume Hood, PPE, Spill Kit)

Proceed with Caution

Handling and Use
(Dispensing, Reaction Setup)

fter Experiment

In Case of Spill/Exposure

Post-Use Decontamination Emergency Preparedness
(Glassware, Surfaces) (Eyewash, Shower, First Aid)

Generate Waste
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Caption: Workflow for the safe handling of y-Butyrolactone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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